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For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 5-(2-thienyl)isoxazole-3-carboxylate is a heterocyclic compound of significant interest
in medicinal chemistry. Its structural motif, featuring both a thiophene and an isoxazole ring, is
a key pharmacophore in various biologically active molecules. This technical guide provides a
comprehensive overview of the known chemical properties, a plausible synthetic route, and the
potential biological significance of this compound, with a focus on its role as a potential
modulator of the estrogen receptor alpha (ERa) signaling pathway. Due to the limited
availability of specific experimental data in publicly accessible literature, this guide also draws
upon established knowledge of structurally related compounds to provide a robust theoretical
and practical framework for researchers.

Chemical Properties

Methyl 5-(2-thienyl)isoxazole-3-carboxylate is a solid organic compound. While specific,
experimentally determined quantitative data such as melting and boiling points are not widely
reported in the literature, its fundamental chemical identifiers and properties have been
established.

Table 1: Core Chemical and Physical Properties
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Property Value Source
CAS Number 517870-23-4 N/A
Molecular Formula CoH7NOsS N/A
Molecular Weight 209.22 g/mol N/A
Physical Form Solid N/A
Purity (typical) >97% N/A
Storage Conditions 2-8°C, dry, dark N/A

Table 2: Spectroscopic Data

Technique Data
1H NMR Data not available in searched literature.
13C NMR Data not available in searched literature.

Infrared (IR)

Data not available in searched literature.

Mass Spectrometry (MS)

Data not available in searched literature.

Note: The absence of specific spectral data in this table reflects its unavailability in the publicly

accessible scientific literature at the time of this review. Researchers are advised to perform

their own analytical characterization upon synthesis.

Synthesis and Experimental Protocols

The synthesis of methyl 5-(2-thienyl)isoxazole-3-carboxylate can be approached through

established methods for isoxazole ring formation, most notably via 1,3-dipolar cycloaddition

reactions. A general, plausible experimental workflow is outlined below.

General Synthetic Workflow

The synthesis of isoxazole-3-carboxylates often involves the reaction of a nitrile oxide with an

alkyne. In this case, the thiophene-containing nitrile oxide would be reacted with methyl
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propiolate.
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Preparation of Thiophene-2-carbonitrile Oxide

Thiophene-2-carboxaldehyde oxime

Oxidation
(e.g., NCS, t-BuOCl)

Thiophene-2-carbonitrile oxide

1,3-Dipolar Cycloaddition

Methyl propiolate

:

P~ Cycloaddition Reaction

:

Methyl 5-(2-thienyl)isoxazole-3-carboxylate

Purification

Column Chromatography
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 5-(2-
thienyl)isoxazole-3-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269993#methyl-5-2-thienyl-isoxazole-3-carboxylate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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